![molecular formula C15H18N4O3S2 B3449230 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B3449230.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a small molecule inhibitor that selectively targets a specific protein, making it a valuable tool for studying the function of that protein in various biological processes.
Mechanism of Action
The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide is based on its ability to bind selectively to specific proteins, thereby inhibiting their activity. This binding is typically reversible and can be modulated by changes in the chemical structure of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific protein that it targets. For example, inhibition of the proteasome can lead to the accumulation of misfolded or damaged proteins, while inhibition of Hsp90 can lead to the destabilization of client proteins and subsequent degradation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide is its selectivity for specific proteins, which allows for more precise manipulation of biological systems. However, this selectivity can also be a limitation, as it may be difficult to predict the downstream effects of inhibiting a particular protein.
Future Directions
There are several potential future directions for research involving N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide. One area of interest is the development of more potent and selective inhibitors, which could improve the specificity of experiments and minimize off-target effects. Another area of interest is the application of these inhibitors in drug discovery, as they may be able to target disease-causing proteins more effectively than traditional small molecule drugs. Finally, there is potential for the use of this compound in combination with other inhibitors or therapies, which could lead to synergistic effects and improved treatment outcomes.
Scientific Research Applications
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-pyrrolidinylsulfonyl)benzamide has been used in a wide range of scientific research applications, particularly in the field of biochemistry and molecular biology. It has been shown to inhibit the activity of several proteins, including the proteasome, a key regulator of protein degradation, and the heat shock protein 90 (Hsp90), which is involved in the folding and stabilization of many proteins.
properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-pyrrolidin-1-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S2/c1-2-13-17-18-15(23-13)16-14(20)11-6-5-7-12(10-11)24(21,22)19-8-3-4-9-19/h5-7,10H,2-4,8-9H2,1H3,(H,16,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCDHWYJLYJLGOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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